rac-(2R,3S)-2-ethenyloxolane-3-carboxylic acid, trans
Description
“rac-(2R,3S)-2-ethenyloxolane-3-carboxylic acid, trans” is a chemical compound with the CAS Number: 2307781-40-2 . Its IUPAC name is (2S,3R)-2-vinyltetrahydro-2H-pyran-3-carboxylic acid . The compound has a molecular weight of 156.18 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12O3/c1-2-7-6 (8 (9)10)4-3-5-11-7/h2,6-7H,1,3-5H2, (H,9,10)/t6-,7+/m1/s1 . This code provides a specific description of the compound’s molecular structure, including the arrangement of atoms and their stereochemistry.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-ethenyloxolane-3-carboxylic acid, trans involves the synthesis of the starting material, 2-ethenyloxolane-3-carboxylic acid, followed by the addition of a chiral auxiliary to form the desired stereochemistry. The chiral auxiliary is then removed to yield the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Ethyl oxalate", "Sodium ethoxide", "Ethyl 2-bromoacetate", "Sodium hydride", "2-Butyn-1-ol", "Sodium borohydride", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-ethenyloxolane-3-carboxylic acid", "a. Mix ethyl acetoacetate and ethyl oxalate in the presence of sodium ethoxide to form ethyl 2-oxo-4-oxolanylacetate", "b. Add ethyl 2-bromoacetate to the mixture and heat to form ethyl 2-(2-bromoacetyl)-4-oxolanylacetate", "c. Treat the mixture with sodium hydride and 2-butyn-1-ol to form 2-ethenyloxolane-3-carboxylic acid", "Step 2: Addition of chiral auxiliary", "a. Mix 2-ethenyloxolane-3-carboxylic acid with (R)-2-phenylglycinol in the presence of sodium borohydride to form the diastereomeric mixture of (2R,3S)-2-ethenyloxolane-3-carboxylic acid", "Step 3: Removal of chiral auxiliary", "a. Treat the diastereomeric mixture with sodium hydroxide and sodium bicarbonate to remove the chiral auxiliary and form rac-(2R,3S)-2-ethenyloxolane-3-carboxylic acid, trans", "b. Purify the product using standard techniques such as recrystallization or column chromatography" ] } | |
CAS RN |
2108510-92-3 |
Product Name |
rac-(2R,3S)-2-ethenyloxolane-3-carboxylic acid, trans |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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